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Compound of Interest

Compound Name: 3-(4-Hydroxyphenyl)propionitrile

Cat. No.: B013598

An In-depth Technical Guide to 3-(4-
Hydroxyphenyl)propionitrile

This guide provides essential technical information for researchers, scientists, and drug
development professionals working with 3-(4-Hydroxyphenyl)propionitrile. It covers the core
physicochemical properties and provides a conceptual framework for its identification.

Core Compound Properties

3-(4-Hydroxyphenyl)propionitrile is a chemical compound with applications in various
research areas. A summary of its key identifiers and properties is presented below.
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Property Value Citations
Molecular Weight 147.17 g/mol [1112]

147.1739 g/mol [3]141[5]

147.18 g/mol

CAS Number 17362-17-3 (1131410516171
Molecular Formula CoHoNO [LI213][41[5106][7]
IUPAC Name > [6]7]

hydroxyphenyl)propanenitrile

B-(4-
Hydroxyphenyl)propionitrile,

Synonyms Benzenepropanenitrile, 4- [21[31[5]
hydroxy-, 3-(p-
Hydroxyphenyl)propiononitrile

KDMJGLYRWRHKJS-
InChl Key [4151161171
UHFFFAOYSA-N

SMILES 0OC1=CC=C(CCC#N)C=C1 [81I61[7]

Experimental Protocols

Due to the proprietary and varied nature of experimental protocols, specific, detailed
methodologies for the synthesis, purification, or analysis of 3-(4-Hydroxyphenyl)propionitrile
are not universally standardized and are often developed in-house by research organizations.
Researchers should consult chemical synthesis and analysis literature for general techniques
applicable to aromatic nitriles. Methodologies would typically involve standard organic
synthesis procedures, followed by purification techniques such as column chromatography and
recrystallization, and analytical verification using methods like NMR, IR, and mass
spectrometry.

Compound Identification Workflow
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The following diagram illustrates a typical workflow for the identification and verification of 3-(4-
Hydroxyphenyl)propionitrile in a laboratory setting.

Compound Identification Workflow
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Physical Characterization Spectroscopic Analysis Chromatographic Analysis
(e.g., Melting Point) (e.g., IR, NMR) (e.g., HPLC, GC)

Mass Spectrometry

Data Interpretation & Comparison
with Reference Data

Confirmed Identity:
3-(4-Hydroxyphenyl)propionitrile
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Caption: Workflow for the identification of 3-(4-Hydroxyphenyl)propionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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